Cas no 5421-01-2 (Benzoic acid,4-methoxy-, cyclopentyl ester)
5421-01-2 structure
Product Name:Benzoic acid,4-methoxy-, cyclopentyl ester
CAS No:5421-01-2
MF:C13H16O3
MW:220.264344215393
CID:384017
PubChem ID:221676
Update Time:2025-04-19
Benzoic acid,4-methoxy-, cyclopentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-methoxy-, cyclopentyl ester
- AGN-PC-014PW6; cyclopentyl-p-methoxybenzoate; Cyclopentyl-phenylphosphin; CTK1F8331; SureCN5388985; Phosphine, cyclopentylphenyl-;
- NSC-6628
- 4-Methoxybenzoic acid, cyclopentyl ester
- XVHVFWLEKAAUSQ-UHFFFAOYSA-N
- DTXSID90969172
- Cyclopentyl 4-methoxybenzoate
- Cyclopentyl 4-methoxybenzoate #
- 5421-01-2
- NSC6628
-
- Inchi: 1S/C13H16O3/c1-15-11-8-6-10(7-9-11)13(14)16-12-4-2-3-5-12/h6-9,12H,2-5H2,1H3
- InChI Key: XVHVFWLEKAAUSQ-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)OC)=O)C1CCCC1
Computed Properties
- Exact Mass: 220.10998
- Monoisotopic Mass: 220.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzoic acid,4-methoxy-, cyclopentyl ester Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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